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Compound of Interest

Compound Name: R-(-)-Columbianetin

Cat. No.: B1207510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
R-(-)-Columbianetin, a naturally occurring coumarin, has garnered significant interest in the

scientific community for its diverse pharmacological activities. This technical guide provides an

in-depth overview of the biological activity screening of R-(-)-Columbianetin, summarizing key

findings, detailing experimental protocols, and visualizing relevant biological pathways and

workflows. The information presented herein is intended to serve as a comprehensive resource

for researchers and professionals involved in drug discovery and development.

Anti-inflammatory and Anti-allergic Activities
R-(-)-Columbianetin has demonstrated potent anti-inflammatory and anti-allergic properties.

Studies have shown its ability to modulate key inflammatory pathways and inhibit the release of

mediators involved in allergic responses.

Quantitative Data
The following tables summarize the quantitative data on the anti-inflammatory and anti-allergic

effects of R-(-)-Columbianetin.

Table 1: Inhibition of Pro-inflammatory Cytokine Production
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Cytokine Cell Line Stimulant

R-(-)-
Columbiane
tin
Concentrati
on

% Inhibition Reference

TNF-α

Human Mast

Cells (HMC-

1)

PMA +

A23187
10 µM ~103.9% [1]

IL-1β

Human Mast

Cells (HMC-

1)

PMA +

A23187
10 µM ~102.6% [1]

IL-6

Human Mast

Cells (HMC-

1)

PMA +

A23187
10 µM ~101.1% [1]

IL-8

Human Mast

Cells (HMC-

1)

PMA +

A23187
10 µM ~95.8% [1]

Table 2: Inhibition of Histamine Release

Cell Line Stimulant
R-(-)-
Columbianetin
Concentration

% Inhibition Reference

Human Mast

Cells (HMC-1)
Substance P Not Specified Significant [1]

Signaling Pathway
R-(-)-Columbianetin exerts its anti-inflammatory effects, at least in part, by inhibiting the

NOD1/NF-κB signaling pathway. The activation of this pathway by inflammatory stimuli leads to

the transcription of pro-inflammatory genes. R-(-)-Columbianetin interferes with this cascade,

reducing the production of inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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